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Application Notes and Protocols: MYC Degrader
1 (TFA)
For Researchers, Scientists, and Drug Development Professionals

Introduction
MYC degrader 1 (TFA), also referred to as compound A80.2HCl, is an orally bioavailable small

molecule that functions as a molecular glue to induce the degradation of the MYC oncoprotein.

[1][2] Deregulation of MYC is a hallmark of many human cancers, making it a critical

therapeutic target. MYC degrader 1 has been shown to restore the activity of the

retinoblastoma 1 protein (pRB1) and re-establish sensitivity of MYC-overexpressing cancer

cells to CDK4/6 inhibitors.[1][2][3] These application notes provide detailed protocols for the

preparation of MYC degrader 1 (TFA) stock solutions and summarize its solubility

characteristics to aid in experimental design.

Physicochemical Properties and Solubility
Proper solubilization is critical for the accurate and reproducible use of MYC degrader 1 (TFA)
in in vitro and in vivo experiments. The solubility of this compound can vary depending on the

solvent and the specific salt form.

Table 1: Solubility of MYC Degrader 1
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Form Solvent Solubility
Molarity
(approx.)

Notes Source

MYC

degrader 1
DMSO 100 mg/mL 159.73 mM

Requires

sonication.
[4]

MYC

degrader 1

TFA

DMSO Soluble Not specified --- [5]

MYC

degrader 1

TFA

10% DMSO +

90% (20%

SBE-β-CD in

Saline)

≥ 5 mg/mL ≥ 6.76 mM
Clear

solution.
[1]

MYC

degrader 1

TFA

10% DMSO +

90% Corn Oil
≥ 5 mg/mL ≥ 6.76 mM

Clear

solution.
[1]

Note: The molecular weight of MYC degrader 1 is 626.07 g/mol , while MYC degrader 1 TFA is

reported as 740.09 g/mol .[3][4] Always refer to the batch-specific molecular weight provided on

the product vial or Certificate of Analysis for precise molarity calculations.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration DMSO
Stock Solution
This protocol describes the preparation of a high-concentration stock solution of MYC degrader

1 in DMSO, suitable for further dilution into aqueous media for in vitro assays.

Materials:

MYC degrader 1 (or its TFA salt)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Vortex mixer

Ultrasonic bath/sonicator

Procedure:

Weighing: Accurately weigh the desired amount of MYC degrader 1 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock

concentration (e.g., for a 10 mM stock solution of MYC degrader 1 TFA with a MW of 740.09

g/mol , add 135.1 µL of DMSO to 1 mg of the compound).

Dissolution: Vortex the solution vigorously. If precipitation or incomplete dissolution is

observed, sonicate the solution in an ultrasonic bath.[4] Gentle heating to 37°C may also aid

in dissolution.[3][4]

Storage: Once a clear solution is obtained, aliquot the stock solution into smaller volumes to

avoid repeated freeze-thaw cycles. Store the stock solutions at -20°C for short-term storage

(up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][3][4][6] Ensure the

vials are sealed tightly to protect from moisture and light.[1][3][4]

Table 2: Example Dilution Table for MYC degrader 1 TFA (MW: 740.09 g/mol )

Desired Stock
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 1.3512 mL 6.7559 mL 13.5119 mL

5 mM 270.2 µL 1.3512 mL 2.7024 mL

10 mM 135.1 µL 675.6 µL 1.3512 mL

This table is adapted from data provided by GlpBio.[3]

Protocol 2: Preparation of a Working Solution for In Vivo
Studies
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This protocol is for the preparation of a working solution of MYC degrader 1 TFA suitable for in

vivo administration, using a co-solvent system.

Materials:

High-concentration DMSO stock solution of MYC degrader 1 TFA (e.g., 50 mg/mL)

20% SBE-β-CD in Saline or Corn Oil

Sterile tubes

Vortex mixer

Procedure:

Initial Dilution: Prepare a high-concentration stock solution in DMSO as described in Protocol

1.

Co-solvent Addition:

For SBE-β-CD formulation: Add 100 µL of the 50 mg/mL DMSO stock solution to 900 µL of

20% SBE-β-CD in Saline to obtain a 1 mL working solution.[1]

For Corn Oil formulation: Add 100 µL of the 50 mg/mL DMSO stock solution to 900 µL of

Corn oil to obtain a 1 mL working solution.[1]

Mixing: Mix the solution thoroughly by vortexing to ensure homogeneity. The resulting

solution should be clear.[1]

Administration: The prepared working solution is now ready for in vivo administration.
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Experimental Workflow: MYC Degrader 1 (TFA) Stock Solution Preparation

Preparation Dissolution Storage

Weigh MYC Degrader 1 (TFA) Add Anhydrous DMSO Vortex Vigorously Sonicate/Heat (if needed) Aliquot into smaller volumes Store at -20°C or -80°C

Signaling Pathway of MYC Degrader 1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. MYC degrader 1| CAS NO:2946670-96-6| GlpBio [glpbio.cn]

3. glpbio.com [glpbio.com]

4. glpbio.com [glpbio.com]

5. Buy Protein degrader 1 TFA | >98% [smolecule.com]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [preparing MYC degrader 1 (TFA) stock solution and
solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136944#preparing-myc-degrader-1-tfa-stock-
solution-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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